4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 5-chloro-2-nitrobenzoate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 5-chloro-2-nitrobenzoate
• InChI: InChI=1S/C17H10ClN3O6S/c18-10-2-3-13(21(24)25)12(6-10)16(23)27-15-8-26-11(7-14(15)22)9-28-17-19-4-1-5-20-17/h1-8H,9H2
• InChI Key: OHZCKIMXQCHDBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H10ClN3O6S
• Molecular Weight: 419.8 g/mol
• CAS No.: 877636-51-6

Description

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 5-chloro-2-nitrobenzoate is a useful research compound. Its molecular formula is C17H10ClN3O6S and its molecular weight is 419.79. The purity is usually 95%.
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Scientific Research Applications

Discovery and Cardiovascular Research

The compound 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 5-chloro-2-nitrobenzoate, identified as ML221, has been discovered as a potent functional antagonist of the apelin (APJ) receptor. This receptor plays a significant role in cardiovascular homeostasis and is implicated in the pathogenesis of cardiovascular diseases. ML221 demonstrates selectivity over the angiotensin II type 1 (AT1) receptor and exhibits no significant binding activity against 29 other GPCRs, highlighting its potential for targeted cardiovascular therapies (Maloney et al., 2012).

Anticancer Activity

Research into the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives has shown promising results. These compounds, through various synthetic methodologies, have demonstrated significant antitumor activity, particularly against human breast adenocarcinoma cell lines. This suggests the potential utility of derivatives of the compound for developing new cancer therapies (Abdellatif et al., 2014).

Insecticidal and Antibacterial Potential

A study focused on the synthesis of pyrimidine-linked pyrazole heterocyclics by microwave irradiation showcased their insecticidal and antibacterial potential. These compounds, derived through innovative synthetic paths, present a new avenue for the development of both insecticidal and antimicrobial agents, emphasizing the versatility of the compound's derivatives in addressing a range of biological targets (Deohate & Palaspagar, 2020).

Structural and Pharmacological Insights

The synthesis, characterization, and biological activity studies of various pyrazole derivatives attached to a pyrimidine moiety have expanded our understanding of the structural requirements for biological activity. Through X-ray crystal studies, these investigations have identified specific pharmacophore sites for antitumor, antifungal, and antibacterial activities, highlighting the compound's potential as a basis for developing multifunctional therapeutic agents (Titi et al., 2020).

Mechanism of Action

Target of Action

The primary target of CHEMBL2158265 is currently unknown. The compound is listed in the ChEMBL database , which is a manually curated database of bioactive molecules with drug-like properties . It contains more than 15 million bioactivity data points for 1.9 million compounds, including compound interaction data against 8,000 protein targets . .

Mode of Action

The ChEMBL database typically includes annotations of therapeutic targets and disease indications

Biochemical Pathways

The ChEMBL database brings together chemical, bioactivity, and genomic data to aid the translation of genomic information into effective new drugs . .

Pharmacokinetics

The ChEMBL database is a valuable resource for such information

Result of Action

While the ChEMBL database typically includes information about the effects of compounds